Cas no 943148-40-1 (N-Boc-4-iodo-L-phenylalanine ethyl ester)

• Product Name: N-Boc-4-iodo-L-phenylalanine ethyl ester
• CAS No: 943148-40-1
• MF: C₁₆H₂₂INO₄
• MW: 419.254657268524
• MDL: MFCD22418452
• CID: 5242004
• PubChem ID: 66909227
• Update Time: 2025-05-19

N-Boc-4-iodo-L-phenylalanine ethyl ester Chemical and Physical Properties

Names and Identifiers

• N-Boc-4-iodo-L-phenylalanine ethyl ester
• (S)-2-TERT-BUTOXYCARBONYLAMINO-3-(4-IODO-PHENYL)-PROPIONIC ACID ETHYL ESTER
• L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-4-iodo-, ethyl ester
• (S)-Ethyl 2-((tert-butoxycarbonyl)amino)-3-(4-iodophenyl)propanoate
• N-Boc-4-iodo-L-phenylalanineethylester
• DB-170859
• F79033
• QYCIEEAEVUVRJX-ZDUSSCGKSA-N
• Ethyl (s)-2-((tert-butoxycarbonyl)amino)-3-(4-iodophenyl)propanoate
• CS-0434903
• SCHEMBL1111226
• ethyl (2S)-3-(4-iodophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• 943148-40-1

• MDL： MFCD22418452
• Inchi： 1S/C16H22INO4/c1-5-21-14(19)13(18-15(20)22-16(2,3)4)10-11-6-8-12(17)9-7-11/h6-9,13H,5,10H2,1-4H3,(H,18,20)/t13-/m0/s1
• InChI Key： QYCIEEAEVUVRJX-ZDUSSCGKSA-N
• SMILES： C(OCC)(=O)[C@H](CC1=CC=C(I)C=C1)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 419.05936g/mol
• Monoisotopic Mass: 419.05936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.6Ų

Additional information on N-Boc-4-iodo-L-phenylalanine ethyl ester

Professional Introduction to N-Boc-4-iodo-L-phenylalanine ethyl ester (CAS No. 943148-40-1)

N-Boc-4-iodo-L-phenylalanine ethyl ester is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 943148-40-1, this compound serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural properties, characterized by the presence of an iodo group and a Boc (tert-butoxycarbonyl) protecting group on the amino acid backbone, make it particularly valuable for constructing complex peptide and protein-based therapeutics.

The significance of N-Boc-4-iodo-L-phenylalanine ethyl ester lies in its versatility as a building block in medicinal chemistry. The iodo substituent at the 4-position of the phenyl ring introduces a handle for further functionalization, enabling chemists to explore diverse chemical modifications. This feature is particularly useful in the design of targeted therapies, where specific interactions with biological targets need to be modulated. The Boc group, on the other hand, provides stability to the amine functionality, allowing for controlled deprotection steps during synthetic protocols.

In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders, cancer, and inflammatory conditions. The demand for high-quality intermediates like N-Boc-4-iodo-L-phenylalanine ethyl ester has increased accordingly. One of the most compelling applications of this compound is in the synthesis of peptide-based drugs that mimic or inhibit the activity of natural peptides. These drugs have shown promise in clinical trials for conditions such as Alzheimer's disease, where peptide-based therapies can target specific pathological pathways.

Advances in solid-phase peptide synthesis (SPPS) have further highlighted the importance of such intermediates. N-Boc-4-iodo-L-phenylalanine ethyl ester is often used as a key component in SPPS protocols, where it allows for the efficient construction of long peptide chains with high fidelity. The iodo group can be selectively modified using palladium-catalyzed cross-coupling reactions, such as Suzuki or Stille couplings, to introduce aryl or vinyl groups respectively. This capability opens up avenues for creating peptidomimetics with enhanced pharmacological properties.

The compound's utility extends beyond peptide synthesis into the realm of drug discovery. Researchers are increasingly leveraging computational methods to predict and design molecules with specific biological activities. By incorporating N-Boc-4-iodo-L-phenylalanine ethyl ester into virtual screening libraries, scientists can identify novel scaffolds that interact with disease-relevant targets. For instance, studies have demonstrated its potential in developing inhibitors of tyrosine kinases, which are implicated in various cancers.

The synthesis and handling of N-Boc-4-iodo-L-phenylalanine ethyl ester require meticulous attention to detail to ensure optimal yields and purity. Standard synthetic routes typically involve the bromination or iodination of L-phenylalanine derivatives followed by Boc protection and esterification. Modern techniques such as flow chemistry have been explored to improve scalability and reproducibility in its production.

In conclusion, N-Boc-4-iodo-L-phenylalanine ethyl ester (CAS No. 943148-40-1) represents a vital tool in contemporary pharmaceutical chemistry. Its unique structural features enable diverse synthetic applications, making it indispensable for researchers developing next-generation therapeutics. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly pivotal role in addressing complex diseases through innovative drug design strategies.